Cas no 2107960-61-0 (2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetonitrile)

• Product Name: 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetonitrile
• CAS No: 2107960-61-0
• MF: C₇H₅ClF₃N₃
• MW: 223.582910299301
• CID: 5758233
• PubChem ID: 84789347
• Update Time: 2025-05-24

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2107960-61-0
• EN300-1962106
• 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]acetonitrile
• 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetonitrile

• Inchi： 1S/C7H5ClF3N3/c1-14-6(8)4(2-3-12)5(13-14)7(9,10)11/h2H2,1H3
• InChI Key： RIBPMAMDXCJJIS-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 223.0124094g/mol
• Monoisotopic Mass: 223.0124094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetonitrile

2-5-Chloro-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylacetonitrile: A Comprehensive Overview

The compound 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetonitrile, with the CAS number 2107960-61-0, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrazole ring system substituted with chlorine, methyl, trifluoromethyl, and cyano groups, each contributing uniquely to its chemical properties and reactivity.

Recent studies have highlighted the potential of this compound as a building block for synthesizing bioactive molecules. Its unique combination of electron-withdrawing groups (such as the trifluoromethyl and cyano groups) and electron-donating substituents (like the methyl group) makes it an ideal candidate for modulating electronic properties in various chemical systems. For instance, researchers have explored its role in enhancing the stability and bioavailability of pharmaceutical compounds.

The synthesis of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetonitrile involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by selective substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

In terms of applications, this compound has shown promise in several areas. In agriculture, it has been investigated as a potential ingredient in pesticides due to its ability to target specific enzymes in pests without affecting non-target species. In the pharmaceutical industry, it serves as a lead compound for developing drugs targeting various diseases, including cancer and infectious diseases.

Moreover, the compound's electronic properties make it a valuable component in organic electronics. Its ability to act as an electron-deficient acceptor material has been leveraged in designing advanced organic photovoltaic devices (OPVs). Recent studies have demonstrated improved power conversion efficiencies when this compound is incorporated into OPV architectures.

The structural versatility of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylicyanide also extends to its use in polymer chemistry. It has been employed as a monomer for synthesizing functional polymers with tailored properties for applications ranging from sensors to advanced composites.

In conclusion, 2-5-chloro-1-methyl-3-(trifluoromethy)-1H-pyrazol-4-ylicyanide stands out as a multifaceted compound with significant potential across diverse scientific domains. Its continued exploration will undoubtedly yield further insights into its utility and pave the way for innovative applications in the years to come.